(2Z)-3-(naphthalen-1-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile

• IUPAC Name: (Z)-3-naphthalen-1-yl-2-(4-pyrrol-1-ylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C23H16N2/c24-17-21(16-20-8-5-7-19-6-1-2-9-23(19)20)18-10-12-22(13-11-18)25-14-3-4-15-25/h1-16H/b21-16+
• InChI Key: NKXFPNUGHWTIKP-LTGZKZEYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=C(C#N)C3=CC=C(C=C3)N4C=CC=C4
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=C(\C#N)/C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C23H16N2
• Molecular Weight: 320.4 g/mol

Description

(2Z)-3-(naphthalen-1-yl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile is a chemical compound that has gained significant attention from researchers due to its potential applications in the field of medicine. This compound has shown promising results in various studies and has been found to have several biochemical and physiological effects.

Scientific Research Applications

Anticonvulsant Agents

• A study focused on synthesizing new 2-pyrazoline derivatives, including compounds with a structure similar to our compound of interest, showed significant anticonvulsant activity in both the maximal electroshock seizure (MES) test and pentylenetetrazole (PTZ) test (Bhandari, Tripathi, & Saraf, 2013).

Photophysical Properties and Molecular Structures

• Research on acrylonitrile derivatives, related to the compound , provided insights into their photophysical properties and molecular structures. This study used single-crystal X-ray diffraction (SCXRD) analyses and discussed the compounds' optical properties and molecular interactions (Percino et al., 2016).

Organic Semiconductors

• Pyrrolo–perylene derivatives, which share structural similarities with the target compound, were synthesized for application in organic thin film transistors (OTFTs). The study highlighted their solubility, photophysical properties, and device performance (Park et al., 2014).

Organometallic Chemistry

• A study in the field of organometallic chemistry synthesized and characterized ruthenium(II) complexes involving a compound structurally similar to the target molecule. These complexes were used in transfer hydrogenation of ketones (Bala et al., 2019).

Electroluminescent Devices

• Phenanthromidazole derivatives, including those structurally similar to the compound , were synthesized and analyzed for their use in organic light-emitting devices (OLEDs). Their electrochemical and photophysical properties were extensively studied (Jayabharathi et al., 2015).

Polymer Light-Emitting Diodes

• Novel heteroleptic iridium(III) complexes with a pyrazol-pyridine derivative containing a carbazole group were synthesized. These were used as phosphorescent dopants in polymer light-emitting diodes, showcasing their potential in organic electronics (Tang et al., 2014).